Cas no 1445792-50-6 (3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole)

• Product Name: 3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole
• CAS No: 1445792-50-6
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 4823043
• Update Time: 2025-10-20

3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-NITROPHENYL)-5,6-DIHYDRO-4H-PYRROLO[1,2-C][1,2,3]TRIAZOLE
• 3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole

• Inchi： 1S/C11H10N4O2/c16-15(17)9-5-3-8(4-6-9)11-10-2-1-7-14(10)13-12-11/h3-6H,1-2,7H2
• InChI Key： RXBVIYFYRNTSRW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=C2CCCN2N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.5
• Topological Polar Surface Area: 76.5

Additional information on 3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole

Comprehensive Overview of 3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole (CAS No. 1445792-50-6)

The compound 3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole (CAS No. 1445792-50-6) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This article delves into the properties, synthesis, and applications of this compound, while also addressing common queries and trending topics in the field.

One of the most intriguing aspects of 3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole is its fused triazole-pyrrole ring system, which is a hallmark of many biologically active compounds. Researchers have explored its role as a building block for pharmaceutical intermediates, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the 4-nitrophenyl group further enhances its reactivity, making it a versatile candidate for click chemistry applications.

In the context of drug discovery, this compound has been investigated for its potential to modulate enzyme activity and protein-protein interactions. Its structural similarity to known bioactive molecules has led to its inclusion in high-throughput screening libraries. Additionally, the nitro group in the molecule offers opportunities for further functionalization, which is a key focus in modern medicinal chemistry optimization.

From a synthetic perspective, 3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole can be prepared via multicomponent reactions or cycloaddition strategies, which are often highlighted in green chemistry discussions due to their atom economy and efficiency. Recent advancements in catalytic methods have also improved the yield and purity of this compound, addressing common challenges in heterocyclic synthesis.

Beyond pharmaceuticals, this compound has found utility in material science, particularly in the design of organic electronic materials. Its conjugated system and electron-withdrawing nitro group make it a candidate for nonlinear optical materials and molecular sensors. Researchers are also exploring its potential in supramolecular chemistry for constructing functional assemblies.

Environmental and sustainability considerations are increasingly important in chemical research. The synthesis and application of 3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole align with the principles of green chemistry, as newer methods minimize waste and hazardous byproducts. This resonates with the growing demand for eco-friendly chemical processes in both academia and industry.

In summary, 3-(4-Nitrophenyl)-5,6-dihydro-4H-pyrrolo[1,2-C][1,2,3]triazole (CAS No. 1445792-50-6) represents a multifaceted compound with broad applicability in drug development, material science, and catalysis. Its unique structure and reactivity continue to inspire innovative research, making it a subject of enduring interest in the scientific community.